Cas no 1808068-51-0 ((1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine)

• Product Name: (1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine
• CAS No: 1808068-51-0
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 5695728
• PubChem ID: 80133231
• Update Time: 2025-06-28

(1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026743924
• AKOS018694666
• 1808068-51-0
• (1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine
• EN300-197026
• EN300-196726
• 1541317-23-0
• 3-(2,5-dichlorophenyl)cyclobutan-1-amine
• Cyclobutanamine, 3-(2,5-dichlorophenyl)-, trans-

• Inchi： 1S/C10H11Cl2N/c11-7-1-2-10(12)9(5-7)6-3-8(13)4-6/h1-2,5-6,8H,3-4,13H2
• InChI Key： RGHFRCABYHBHBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1CC(C1)N)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 282.6±40.0 °C(Predicted)
• pka: 10.38±0.40(Predicted)

Additional information on (1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine

(1R,3r)-3-(2,5-Dichlorophenyl)cyclobutan-1-amine: A Comprehensive Overview

Introduction to (1R,3r)-3-(2,5-Dichlorophenyl)cyclobutan-1-amine

Cas No 1808068-51-0, also known as (1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine, is a specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, making it a subject of interest in both academic and industrial research. The molecule consists of a cyclobutane ring fused with an amino group and a dichlorophenyl substituent, which contributes to its distinct chemical properties.

Structural Analysis and Synthesis

The synthesis of (1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine involves a series of intricate chemical reactions that ensure the correct stereochemistry. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity. The cyclobutane ring is formed through a [4+2] cycloaddition reaction, followed by selective substitution to introduce the amino group. The stereochemistry at the 1R and 3r positions is critical for its biological activity and must be carefully controlled during synthesis.

Applications in Pharmacology and Drug Discovery

Recent studies have highlighted the potential of Cas No 1808068-51-0 in pharmacological research. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a valuable tool in drug discovery. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in cancer progression. This compound has also shown promise as a lead molecule for developing treatments for neurodegenerative diseases due to its ability to modulate neurotransmitter systems.

Chemical Properties and Reactivity

The chemical properties of (1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine are heavily influenced by its stereochemistry and substituents. The dichlorophenyl group imparts hydrophobicity and contributes to the compound's stability under certain conditions. The cyclobutane ring introduces strain into the molecule, which can be exploited in various chemical reactions. Recent research has explored its reactivity under different pH conditions and temperatures, revealing potential applications in catalysis and polymer chemistry.

Toxicological Considerations

Understanding the toxicological profile of Cas No 1808068-51-0 is crucial for its safe handling and application. Studies conducted in 2023 have assessed its acute and chronic toxicity in experimental models. Results indicate that while the compound exhibits moderate toxicity at high doses, it shows low systemic toxicity when administered at therapeutic levels. These findings are essential for regulatory compliance and risk assessment in industrial settings.

Future Directions and Research Opportunities

The future of (1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine lies in exploring its potential across diverse applications. Ongoing research aims to optimize its synthesis for large-scale production while maintaining stereochemical integrity. Additionally, investigations into its interactions with biomolecules are expected to uncover new therapeutic avenues. Collaborative efforts between chemists and biologists will be instrumental in harnessing the full potential of this compound.